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Compound of Interest

Compound Name: Anticancer agent 166

CAS No.: 6630-80-4

Cat. No.: B11995481

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and use of "Anticancer
agent 166," also identified as "compound 3," for in vitro cell culture experiments. Adherence to

these guidelines is essential for ensuring experimental accuracy and reproducibility.

Product Information
"Anticancer agent 166" (compound 3) is a thioxanthene derivative with demonstrated potent

anticancer and selective cyclooxygenase-2 (COX-2) inhibitory activities.
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Property Value

Chemical Name 9-Phenyl-9H-thioxanthen-9-ol

Alias Compound 3

Molecular Formula C₁₉H₁₄OS

Molecular Weight 290.38 g/mol

CAS Number 6630-80-4

Appearance Solid

Storage (Powder) Store at -20°C for long-term stability.

Storage (Stock Solution)
Store in aliquots at -20°C or -80°C to minimize

freeze-thaw cycles.

Quantitative Data Summary
"Anticancer agent 166" has shown significant cytotoxic effects against various cancer cell

lines. The half-maximal inhibitory concentration (IC₅₀) values from in vitro studies are

summarized below.

Cell Line Cancer Type IC₅₀ (nM) Reference

Caco-2 Colon Cancer 9.6 ± 1.1 [1]

Hep G2
Hepatocellular

Carcinoma
> 20,000 [1]

HeLa Cervical Cancer > 20,000 [1]

Preparation of Solutions for Cell Culture
Proper preparation of stock and working solutions is critical for obtaining reliable experimental

results. It is presumed that Dimethyl Sulfoxide (DMSO) is a suitable solvent for creating a stock

solution, a common practice for compounds of this nature.
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Preparation of 10 mM Stock Solution in DMSO
Materials:

"Anticancer agent 166" powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Protocol:

Equilibration: Before opening, allow the vial of powdered "Anticancer agent 166" to reach

room temperature to prevent moisture condensation.

Calculation: To prepare a 10 mM stock solution, calculate the required amount of DMSO. For

example, to prepare 1 mL of a 10 mM stock solution, you will need 2.904 mg of the

compound (Mass = 0.010 mol/L * 0.001 L * 290.38 g/mol * 1000 mg/g).

Dissolution: Aseptically add the calculated volume of sterile, anhydrous DMSO to the vial

containing the pre-weighed "Anticancer agent 166."

Vortexing: Vortex the solution thoroughly until the compound is completely dissolved. If

necessary, gentle warming in a 37°C water bath for a few minutes can aid dissolution.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to prevent repeated freeze-thaw cycles. Store the aliquots at -20°C or

-80°C.
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Stock Solution Preparation Workflow
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Caption: Workflow for preparing a stock solution of "Anticancer agent 166".

Preparation of Working Solutions in Cell Culture Medium
For cell-based experiments, the final concentration of DMSO in the culture medium should be

kept to a minimum, typically below 0.5%, to avoid solvent-induced cytotoxicity.

Protocol:

Thaw Stock Solution: Thaw a single aliquot of the 10 mM "Anticancer agent 166" stock

solution at room temperature.
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Serial Dilution: Perform serial dilutions of the stock solution in sterile cell culture medium to

achieve the desired final concentrations for your experiment.

Important Consideration: To prevent precipitation, it is recommended to add the stock

solution to the culture medium and mix immediately. A stepwise dilution approach is also

advised.

Vehicle Control: Prepare a vehicle control by adding the same final concentration of DMSO

to the cell culture medium without "Anticancer agent 166." This is crucial for accounting for

any effects of the solvent on the cells.

Immediate Use: Use the freshly prepared working solutions for your in vitro assays

immediately. Do not store diluted solutions in culture medium for extended periods.

Experimental Protocols
The following are generalized protocols that may need to be adapted for specific cell lines and

experimental conditions.

Cell Viability Assay (MTT Assay)
This protocol is based on the methodology described by Abualhasan et al. (2023) to determine

the cytotoxic effects of "Anticancer agent 166".[1]

Materials:

Caco-2, HeLa, or Hep G2 cells

96-well plates

Complete cell culture medium (e.g., DMEM supplemented with 10% FBS and 1% penicillin-

streptomycin)

"Anticancer agent 166" working solutions

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in

PBS)
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Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

Microplate reader

Protocol:

Cell Seeding: Seed cells into 96-well plates at a density of 1 x 10⁴ cells/well in 100 µL of

complete culture medium and incubate for 24 hours at 37°C in a humidified atmosphere with

5% CO₂.

Compound Treatment: After 24 hours, remove the medium and add 100 µL of fresh medium

containing various concentrations of "Anticancer agent 166" (e.g., ranging from nanomolar

to micromolar concentrations). Include a vehicle control (DMSO) and an untreated control.

Incubation: Incubate the plates for 72 hours at 37°C and 5% CO₂.

MTT Addition: After the incubation period, add 10 µL of MTT solution to each well and

incubate for an additional 4 hours.

Formazan Solubilization: Carefully remove the medium and add 100 µL of the solubilization

solution to each well to dissolve the formazan crystals.

Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a

microplate reader.

Data Analysis: Calculate the percentage of cell viability relative to the untreated control and

determine the IC₅₀ value.
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MTT Assay Workflow
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COX-2 Signaling Pathway in Cancer
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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